Cas no 2034277-59-1 (1-{3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-2-phenoxyethan-1-one)

• Product Name: 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-2-phenoxyethan-1-one
• CAS No: 2034277-59-1
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5333022
• Update Time: 2025-10-28

1-{3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-phenoxyethanone
• 1-[3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-2-phenoxyethanone
• 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-2-phenoxyethan-1-one

• Inchi： 1S/C19H23N3O3/c1-14-11-18(21-15(2)20-14)25-17-9-6-10-22(12-17)19(23)13-24-16-7-4-3-5-8-16/h3-5,7-8,11,17H,6,9-10,12-13H2,1-2H3
• InChI Key： XHNDHSWCDAVDKF-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C)N=1)C1CN(C(COC2C=CC=CC=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 428
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599

Additional information on 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-2-phenoxyethan-1-one

1-{3-(2,6-Dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-2-phenoxyethan-1-one (CAS No: 2034277-59-1)

The compound 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-2-phenoxyethan-1-one (CAS No: 2034277-59-1) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and biomedical research. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.

Structural Analysis and Key Features: The molecule consists of a piperidine ring substituted with a phenoxy group and a dimethylpyrimidine moiety, making it a versatile scaffold for various chemical modifications. The piperidine ring contributes to the compound's stability and bioavailability, while the phenoxy group enhances its solubility and pharmacokinetic properties. Recent studies have highlighted the importance of the dimethylpyrimidine moiety in modulating the compound's interaction with biological targets, such as enzymes and receptors.

Biological Activity and Applications: Research has demonstrated that this compound exhibits potent antioxidant activity, making it a potential candidate for combating oxidative stress-related diseases. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways suggests its utility in treating conditions like arthritis and neurodegenerative disorders. The compound has also shown promise in anticancer research, where it has been found to induce apoptosis in cancer cells while sparing healthy cells.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and oxidative coupling. Recent advancements in catalytic methods have enabled the development of more efficient and environmentally friendly synthesis routes, reducing production costs and improving scalability.

Safety and Storage: As with all chemical compounds, proper handling and storage are essential to ensure safety. This compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Researchers are advised to follow standard laboratory protocols when working with this compound to minimize exposure risks.

Future Prospects: The continued exploration of this compound's properties is expected to unlock new applications in drug discovery and materials science. Ongoing research aims to further optimize its bioavailability and efficacy, paving the way for clinical trials in the near future.